Cas no 1242094-08-1 ((S)-(4-(2-(1-(Tert-Butoxycarbonyl)pyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid)

• Product Name: (S)-(4-(2-(1-(Tert-Butoxycarbonyl)pyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid
• CAS No: 1242094-08-1
• MF: C₁₈H₂₄BN₃O₄
• MW: 357.211864471436
• CID: 4726789
• Update Time: 2025-06-08

(S)-(4-(2-(1-(Tert-Butoxycarbonyl)pyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (S)-(4-(2-(1-(tert-Butoxycarbonyl)pyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid
• (S)-(4-(2-(1-(Tert-Butoxycarbonyl)pyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid

• Inchi： 1S/C18H24BN3O4/c1-18(2,3)26-17(23)22-10-4-5-15(22)16-20-11-14(21-16)12-6-8-13(9-7-12)19(24)25/h6-9,11,15,24-25H,4-5,10H2,1-3H3,(H,20,21)/t15-/m0/s1
• InChI Key： RDZJPRWALABONP-HNNXBMFYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C1=NC=C(C2C=CC(B(O)O)=CC=2)N1)=O

Computed Properties

• Exact Mass: 357.1859864 g/mol
• Monoisotopic Mass: 357.1859864 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7
• Molecular Weight: 357.2

Additional information on (S)-(4-(2-(1-(Tert-Butoxycarbonyl)pyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid

Introduction to (S)-(4-(2-(1-(Tert-Butoxycarbonylpyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid, CAS No. 1242094-08-1

(S)-(4-(2-(1-(Tert-Butoxycarbonylpyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid, identified by its CAS number 1242094-08-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules known for their potential applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents. The structural features of this molecule, including its chiral center and boronic acid functionality, make it a valuable intermediate in the creation of complex pharmaceuticals.

The tert-butoxycarbonyl group in the molecular structure plays a crucial role in protecting the pyrrolidine nitrogen during synthetic processes, ensuring stability and preventing unwanted side reactions. This protection is essential in multi-step syntheses where selective reactivity is required. The presence of the imidazole ring further enhances the molecule's utility, as imidazoles are known for their broad range of biological activities and their ability to interact with various biological targets.

The phenyl ring, linked to the boronic acid moiety, contributes to the compound's solubility and bioavailability, making it a promising candidate for further development in medicinal chemistry. Boronic acids are particularly interesting due to their ability to form reversible bonds with diols, a property that has been exploited in various biochemical assays and drug delivery systems. The chiral nature of this compound, as indicated by the (S) configuration, is also significant, as enantiomeric purity is often critical for the efficacy and safety of pharmaceuticals.

Recent research has highlighted the importance of boronic acid derivatives in the development of targeted therapies. For instance, boron-containing compounds have shown promise in the treatment of cancer, where they can be incorporated into drugs that selectively target tumor cells. The specific arrangement of atoms in (S)-(4-(2-(1-(Tert-Butoxycarbonylpyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid makes it a potential building block for such targeted agents.

In addition to its pharmaceutical applications, this compound has been explored in materials science and nanotechnology. Boronic acids are known to self-assemble into ordered structures, which can be utilized to create novel materials with unique properties. The chiral environment provided by the (S) configuration may influence these self-assembling processes, leading to materials with tailored characteristics.

The synthesis of (S)-(4-(2-(1-(Tert-Butoxycarbonylpyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid involves several key steps that highlight modern synthetic methodologies. The use of protected amino groups allows for selective functionalization, while the boronic acid functionality enables subsequent cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules and have been widely adopted in both academic and industrial settings.

The role of computational chemistry in optimizing synthetic routes for this compound cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes and optimize conditions before conducting experiments, thereby saving time and resources. This approach aligns with the growing trend towards green chemistry, where efficiency and sustainability are paramount.

Efforts are ongoing to explore new derivatives of (S)-(4-(2-(1-(Tert-Butoxycarbonylpyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid that may exhibit enhanced biological activity or improved pharmacokinetic properties. By modifying various parts of the molecule, researchers aim to discover compounds that can address unmet medical needs more effectively. The boronic acid moiety remains a key feature in these studies due to its versatility and reactivity.

The impact of this compound on drug discovery extends beyond its immediate applications. It serves as a model for understanding how structural modifications can influence biological activity, providing insights that can be applied to other molecules under development. This underscores the importance of fundamental research in organic chemistry and its contributions to medicine.

In conclusion, (S)-(4-(2-(1-(Tert-Butoxycarbonylpyrrolidin-2-yl)-1H-imidazol-5-yl)phenyl)boronic acid represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for researchers working on novel therapeutics. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.